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Compound of Interest

Compound Name: Carvacryl methyl ether

Cat. No.: B1346814 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Carvacryl Methyl Ether (CME), a derivative of carvacrol, is a synthetic aroma chemical valued

in the fragrance industry for its characteristic spicy, herbal, and slightly medicinal scent profile.

[1][2] Its unique olfactory properties make it a versatile ingredient in a variety of fragrance

applications, from fine perfumery to personal care products. This document provides detailed

application notes and experimental protocols for the use of Carvacryl Methyl Ether in
fragrance formulations, intended for researchers, scientists, and professionals in the field of

fragrance and drug development.

Chemical and Physical Properties
Carvacryl Methyl Ether, also known as 2-Methoxy-1-methyl-4-(1-methylethyl)benzene, is a

colorless to pale yellow liquid.[1] A comprehensive summary of its key physical and chemical

properties is presented in Table 1.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b1346814?utm_src=pdf-interest
https://www.benchchem.com/product/b1346814?utm_src=pdf-body
https://cymitquimica.com/planned_maintenance_mode.html
https://sbblgroup.com/products/carvacrol-methyl-ether-sb115
https://www.benchchem.com/product/b1346814?utm_src=pdf-body
https://www.benchchem.com/product/b1346814?utm_src=pdf-body
https://cymitquimica.com/planned_maintenance_mode.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346814?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

CAS Number 6379-73-3 [1][3]

Molecular Formula C11H16O [3]

Molecular Weight 164.24 g/mol [3]

Appearance Colorless to light yellow liquid [1][3]

Odor Profile Herbal, spicy, leafy, citrus [4][5]

Boiling Point 217 °C [3]

Density 0.936 g/mL at 20 °C [3]

Flash Point 75 °C [3]

Solubility
Soluble in alcohol; Insoluble in

water
[4]

Refractive Index n20/D 1.505 [3]

Applications in Fragrance Formulations
Carvacryl Methyl Ether is utilized for its ability to impart a warm, spicy, and herbal character to

fragrance compositions. Its odor profile is often described as being reminiscent of oregano and

thyme, but with a cleaner, less phenolic quality than its parent compound, carvacrol.

Recommended Usage Levels:

Application
Recommended Concentration (% in
fragrance concentrate)

General Fragrance Formulations Up to 3.0%

Olfactory Contributions:

Top Notes: Provides an initial fresh, herbal, and slightly citrus lift.

Heart Notes: Contributes a spicy and warm herbal body to the fragrance.
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Base Notes: Can be used to add complexity and a lingering spiciness.

Compatibility:

Carvacryl Methyl Ether blends well with a variety of other fragrance materials, including:

Woody Notes: Cedarwood, Sandalwood, Vetiver

Spicy Notes: Clove, Cinnamon, Black Pepper

Herbal Notes: Lavender, Rosemary, Basil

Citrus Notes: Bergamot, Lemon, Orange

Experimental Protocols
Fragrance Stability Testing
Objective: To evaluate the stability of a fragrance formulation containing Carvacryl Methyl
Ether under various environmental conditions.

Materials:

Fragrance formulation containing a known concentration of Carvacryl Methyl Ether.

Control formulation (without Carvacryl Methyl Ether).

Glass vials with airtight seals.

Oven capable of maintaining a constant temperature of 40°C ± 2°C.

Refrigerator capable of maintaining a constant temperature of 4°C ± 2°C.

Freezer capable of maintaining a constant temperature of -10°C ± 2°C.

UV light chamber.

Gas Chromatography-Mass Spectrometry (GC-MS) system.

Protocol:
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Sample Preparation: Prepare multiple aliquots of both the test and control fragrance

formulations in glass vials.

Storage Conditions:

Accelerated Stability (Heat): Place samples in an oven at 40°C.

Cold Stability: Place samples in a refrigerator at 4°C.

Freeze-Thaw Cycles: Subject samples to three cycles of 24 hours at -10°C followed by 24

hours at room temperature (25°C).[6]

Light Exposure: Place samples in a UV light chamber.

Real-Time Stability: Store samples at room temperature (25°C) in a dark place.

Evaluation Intervals: Evaluate the samples at baseline (T=0) and at predetermined intervals

(e.g., 1 week, 2 weeks, 1 month, 3 months).

Analytical Evaluation (GC-MS):

At each interval, analyze the chemical profile of the samples using GC-MS.[7][8][9][10]

Quantify the concentration of Carvacryl Methyl Ether and other key fragrance

components.

Identify any degradation products.

Sensory Evaluation:

At each interval, conduct a sensory evaluation of the samples with a trained panel.

Assess changes in odor profile, intensity, and any off-odors.

Physical Evaluation:

Observe any changes in color, clarity, or phase separation.[6]

Data Presentation:
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The quantitative data from the GC-MS analysis should be summarized in a table, showing the

percentage degradation of Carvacryl Methyl Ether over time under each storage condition.

Sensory evaluation results can be presented using a spider diagram or a descriptive table.

Sensory Analysis Protocol
Objective: To determine the odor profile and detection threshold of Carvacryl Methyl Ether.

Materials:

Carvacryl Methyl Ether.

Odorless solvent (e.g., diethyl phthalate or ethanol).

Glass beakers and stirring rods.

Olfactory smelling strips.

A panel of trained sensory assessors.

Protocol:

Sample Preparation: Prepare a series of dilutions of Carvacryl Methyl Ether in the chosen

solvent (e.g., 10%, 1%, 0.1%, 0.01%, etc.).

Odor Profile Evaluation:

Dip smelling strips into each dilution.

Present the strips to the sensory panel in a randomized order.

Ask the panelists to describe the odor characteristics at each concentration.

Odor Threshold Determination:

Use a forced-choice method (e.g., triangular test) to determine the lowest concentration at

which the panel can reliably detect a difference between the sample and a blank solvent.

Data Presentation:
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The odor profile can be described using a vocabulary of standard fragrance descriptors. The

odor detection threshold should be reported as a concentration in parts per million (ppm) or

parts per billion (ppb).

Potential Signaling Pathways (Inferred from
Carvacrol)
While specific research on the signaling pathways of Carvacryl Methyl Ether is limited, the

biological activities of its parent compound, carvacrol, have been studied more extensively. It is

plausible that Carvacryl Methyl Ether may interact with similar cellular pathways. The

following diagrams illustrate signaling pathways known to be modulated by carvacrol, which

can serve as a starting point for investigating the biological effects of its methyl ether derivative.

[11][12][13][14]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 11 Tech Support

https://www.benchchem.com/product/b1346814?utm_src=pdf-body
https://www.benchchem.com/product/b1346814?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/35792130/
https://pubmed.ncbi.nlm.nih.gov/34488595/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9632228/
https://www.researchgate.net/figure/Carvacrol-biosynthetic-pathways-via-the-mevalonate-pathway_fig1_362443151
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346814?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Carvacrol

↑ Reactive Oxygen
Species (ROS)

Mitochondrial
Dysfunction

PI3K⊣

MAPK
⊣

STAT3⊣

Notch⊣

Wnt
⊣

Cell Cycle Arrest

Anti-inflammatory
Effects

Apoptosis

AKT mTOR

Anti-proliferative
Effects

β-catenin

Click to download full resolution via product page

Potential Signaling Pathways Modulated by Carvacrol.
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Antimicrobial Mechanism of Action (Inferred from
Carvacrol)
Carvacrol is known for its antimicrobial properties, and it is hypothesized that Carvacryl Methyl
Ether may exhibit similar, though potentially modified, activity.[15][16][17][18] The primary

mechanism of action for carvacrol involves the disruption of the bacterial cell membrane.
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Inferred Antimicrobial Mechanism of Action.

Experimental Workflow for Formulation
Development
The following diagram outlines a typical workflow for the development and evaluation of a

fragrance formulation containing Carvacryl Methyl Ether.
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Fragrance Formulation Development Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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